Cas no 1061772-06-2 (3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide)

• Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide
• CAS No: 1061772-06-2
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 6563811
• PubChem ID: 18167376
• Update Time: 2025-06-26

3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide
• AKOS033990127
• EN300-26594990
• Z271050036
• 1061772-06-2

• Inchi： 1S/C17H22N4O2S/c1-11-14(12(2)21-17(20-11)24-4)5-6-15(22)19-10-13-7-8-18-16(9-13)23-3/h7-9H,5-6,10H2,1-4H3,(H,19,22)
• InChI Key： OQCUTEUYPYAAOB-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(C)=N1)CCC(NCC1C=CN=C(C=1)OC)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų

Additional information on 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide

Professional Introduction to Compound with CAS No. 1061772-06-2 and Product Name: 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide

Compound with the CAS number 1061772-06-2 and the product name 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular framework of this compound incorporates several key functional groups, including a dimethylpyrimidine core, a methylsulfanyl substituent, and an N-substituted amide moiety, which collectively contribute to its unique chemical properties and biological activities.

The dimethylpyrimidine scaffold is a well-studied motif in medicinal chemistry, known for its ability to interact with various biological targets. In particular, pyrimidine derivatives have been extensively explored for their roles as antimicrobial, antiviral, and anticancer agents. The presence of two methyl groups at the 4 and 6 positions enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability—a critical factor for drug bioavailability. Additionally, the methylsulfanyl group (–SCH₃) introduces a polar sulfur atom, which can participate in hydrogen bonding and hydrophobic interactions, further modulating the compound's solubility and binding affinity.

The amide functional group at the N-position provides another layer of structural complexity. Amides are versatile pharmacophores that can engage with biological targets through hydrogen bonding and other non-covalent interactions. In this context, the N-substituted amide moiety in 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide is particularly noteworthy. The substitution pattern around the amide nitrogen includes a methylene bridge connected to a 2-methoxypyridine ring, which is a common feature in many bioactive molecules. The methoxypyridine moiety can serve as a hydrogen bond acceptor and may also contribute to π-stacking interactions with complementary aromatic residues in biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making it possible to design compounds with tailored biological properties. The structural features of 3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide align well with these principles. For instance, molecular docking studies have suggested that this compound may interact with enzymes such as kinases and proteases, which are often implicated in various disease pathways. The combination of lipophilic and polar regions in its structure allows it to navigate both hydrophobic and polar environments within biological membranes, facilitating its entry into target cells.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Preliminary experiments indicate that it exhibits moderate affinity for certain protein targets, suggesting potential therapeutic applications. For example, interactions with Janus kinases (JAKs) have been observed under specific conditions, which could make it relevant for treating inflammatory disorders or autoimmune diseases. Additionally, the presence of both pyrimidine and pyridine rings may enable cross-interactions with other signaling pathways involving these heterocyclic systems.

The synthesis of this compound involves multiple steps that highlight the synthetic ingenuity required to construct such complex molecules. Key synthetic strategies include nucleophilic substitution reactions at the pyrimidine core followed by condensation reactions to form the amide linkage. Protecting group strategies are often employed to ensure regioselectivity during these transformations. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to introduce the methoxypyridine substituent efficiently.

The role of computational modeling in optimizing this compound's properties cannot be overstated. Quantum mechanical calculations have been used to predict energy minima and transition states for various reaction pathways during synthesis. Similarly, molecular dynamics simulations have helped understand how the compound behaves within different biological environments. These computational tools not only accelerate drug discovery but also provide insights into how structural modifications might enhance potency or selectivity.

As research progresses into novel therapeutic agents,3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin-4-yl)methyl]propanamide holds promise as a lead compound for further development. Its unique structural features offer opportunities for optimization through structure-based drug design approaches or by exploring analogues derived from similar scaffolds but with modified substituents or linkage patterns.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the identification of promising candidates like this one. Predictive models trained on large datasets can identify structural motifs associated with high binding affinity or favorable pharmacokinetic profiles without extensive experimental screening. Such computational screening has already identified several derivatives of this compound that show enhanced activity against specific targets while maintaining good solubility profiles.

In conclusion,3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[(2-methoxypyridin4-yl)methyl]propanamide represents an intriguing example of how sophisticated chemical design can yield compounds with significant therapeutic potential. Its complex molecular architecture combines multiple pharmacophoric elements that are known to interact favorably with biological systems yet remain distinct from existing drugs—a key criterion for successful new therapeutics.